Cas no 126826-68-4 (Benzenesulfonamide,4-amino-N-[1-(1-piperidinyl)propylidene]-)

• Product Name: Benzenesulfonamide,4-amino-N-[1-(1-piperidinyl)propylidene]-
• CAS No: 126826-68-4
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• CID: 154811
• PubChem ID: 9589299
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-[1-(1-piperidinyl)propylidene]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-[1-(1-piperidinyl)propylidene]-
• 1-(1-(((4-Aminophenyl)sulfonyl)imino)propyl)piperidine
• 4-Amino-N-[(1E)-1-(1-piperidinyl)propylidene]benzenesulfonamide
• 4-amino-N-[(1E)-1-(piperidin-1-yl)propylidene]benzenesulfonamide
• Piperidine, 1-(1-(((4-aminophenyl)sulfonyl)imino)propyl)-
• (NE)-4-amino-N-(1-piperidin-1-ylpropylidene)benzenesulfonamide
• 126826-68-4

• Inchi： 1S/C14H21N3O2S/c1-2-14(17-10-4-3-5-11-17)16-20(18,19)13-8-6-12(15)7-9-13/h6-9H,2-5,10-11,15H2,1H3/b16-14+
• InChI Key： FKYQYLAJEIGFCB-JQIJEIRASA-N
• SMILES： S(C1C=CC(=CC=1)N)(/N=C(\CC)/N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 295.13563
• Monoisotopic Mass: 295.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 75.76